4-Chlorophenyl 1-[3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]-1-methylethyl ether

• Molecular Formula: C19H16ClFN4OS
• Molecular Weight: 402.9 g/mol
• IUPAC Name: 6-[2-(4-chlorophenoxy)propan-2-yl]-3-[(2-fluorophenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H16ClFN4OS/c1-19(2,26-14-9-7-13(20)8-10-14)17-24-25-16(22-23-18(25)27-17)11-12-5-3-4-6-15(12)21/h3-10H,11H2,1-2H3
• InChI Key: WWJVPGBQXPSBSA-UHFFFAOYSA-N
• SMILES: CC(C)(C1=NN2C(=NN=C2S1)CC3=CC=CC=C3F)OC4=CC=C(C=C4)Cl

Description

4-Chlorophenyl 1-[3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]-1-methylethyl ether is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is known for its unique structure and properties that make it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 4-Chlorophenyl 1-[3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]-1-methylethyl ether involves the inhibition of various enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. This compound has been shown to inhibit the activity of certain kinases, such as Akt and ERK, which are known to play a crucial role in cancer cell growth and survival.
Biochemical and Physiological Effects:
Studies have shown that 4-Chlorophenyl 1-[3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]-1-methylethyl ether exhibits potent anti-cancer activity in vitro and in vivo. This compound has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth in various animal models. Additionally, this compound has been shown to have low toxicity and minimal side effects, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

The advantages of using 4-Chlorophenyl 1-[3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]-1-methylethyl ether in lab experiments include its potent anti-cancer activity, low toxicity, and minimal side effects. However, one of the limitations of using this compound is its complex synthesis method, which requires the use of various reagents and catalysts.

Future Directions

There are several future directions for the development of 4-Chlorophenyl 1-[3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]-1-methylethyl ether. One direction is to further optimize the synthesis method to make it more efficient and cost-effective. Another direction is to study the mechanism of action of this compound in more detail to identify new targets for drug development. Additionally, future studies could focus on the development of new drug formulations that enhance the bioavailability and efficacy of this compound.

Synthesis Methods

The synthesis of 4-Chlorophenyl 1-[3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]-1-methylethyl ether involves a multi-step process that requires the use of various reagents and catalysts. The synthesis starts with the reaction of 4-chlorophenol with 4-chlorobenzyl bromide to form 4-chlorophenyl 4-chlorobenzyl ether. This intermediate is then reacted with sodium azide and copper (I) iodide to form the corresponding triazole compound. The final step involves the reaction of the triazole compound with 2-fluorobenzyl bromide and potassium carbonate to form the desired product.

Scientific Research Applications

The unique structure of 4-Chlorophenyl 1-[3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]-1-methylethyl ether makes it a promising candidate for the development of new drugs. This compound has been studied for its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Studies have shown that this compound exhibits potent anti-cancer activity by inhibiting the growth and proliferation of cancer cells.